molecular formula C7H8N2O2 B074316 (2-Hydroxyphenyl)urea CAS No. 1196-72-1

(2-Hydroxyphenyl)urea

Cat. No.: B074316
CAS No.: 1196-72-1
M. Wt: 152.15 g/mol
InChI Key: BQJBONTVMVGWPV-UHFFFAOYSA-N
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Description

(2-Hydroxyphenyl)urea is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 176141. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1196-72-1

Molecular Formula

C7H8N2O2

Molecular Weight

152.15 g/mol

IUPAC Name

(2-hydroxyphenyl)urea

InChI

InChI=1S/C7H8N2O2/c8-7(11)9-5-3-1-2-4-6(5)10/h1-4,10H,(H3,8,9,11)

InChI Key

BQJBONTVMVGWPV-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)NC(=O)N)O

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)N)O

1196-72-1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of potassium cyanate (3.94 g, 48.6 mmol) in water (30 mL) was added during 15 min. to suspension of 2-aminophenol (2.41 g, 22.1 mmol) in 50% aqueous acetic acid (160 mL). The resulting solution was allowed to stand at room temperature overnight and then extracted with ethyl ether (3 times). The combined organic extracts was concentrated to small volume and poured into cold saturated aqueous sodium hydrogen carbonate. The solid was filtered and washed with water to afford the subtitle compound (1.61 g, 47.9%).
Name
potassium cyanate
Quantity
3.94 g
Type
reactant
Reaction Step One
Quantity
2.41 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One
Yield
47.9%

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